Cas no 856256-71-8 (4-benzyl-1H-pyrrole-2-carboxylic acid)

4-benzyl-1H-pyrrole-2-carboxylic acid structure

856256-71-8 structure

Product Name:4-benzyl-1H-pyrrole-2-carboxylic acid

CAS No:856256-71-8

MF:C₁₂H₁₁NO₂

MW:201.221243143082

CID:2152769

PubChem ID:12897097

Update Time:2025-04-21

4-benzyl-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-benzyl-1H-pyrrole-2-carboxylic acid
- Z1508954925
- SKCSDKFUORAQCT-UHFFFAOYSA-N
- DB-367308
- EN300-1721095
- GJB25671
- 4-benzyl-1H-pyrrole-2-carboxylicacid
- 4-Benzylpyrrole-2-carboxylic Acid
- 856256-71-8
- 960-137-5
- SCHEMBL8282638
- Inchi： 1S/C12H11NO2/c14-12(15)11-7-10(8-13-11)6-9-4-2-1-3-5-9/h1-5,7-8,13H,6H2,(H,14,15)
- InChI Key： SKCSDKFUORAQCT-UHFFFAOYSA-N
- SMILES： OC(C1=CC(=CN1)CC1C=CC=CC=1)=O

Computed Properties

Exact Mass: 201.078978594Da
Monoisotopic Mass: 201.078978594Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 224
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 53.1Å²

4-benzyl-1H-pyrrole-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1721095-0.05g	4-benzyl-1H-pyrrole-2-carboxylic acid	856256-71-8	95%	0.05g	$218.0	2023-11-13
Enamine	EN300-1721095-0.1g	4-benzyl-1H-pyrrole-2-carboxylic acid	856256-71-8	95%	0.1g	$326.0	2023-11-13
Enamine	EN300-1721095-0.25g	4-benzyl-1H-pyrrole-2-carboxylic acid	856256-71-8	95%	0.25g	$466.0	2023-11-13
Enamine	EN300-1721095-0.5g	4-benzyl-1H-pyrrole-2-carboxylic acid	856256-71-8	95%	0.5g	$735.0	2023-11-13
Enamine	EN300-1721095-1.0g	4-benzyl-1H-pyrrole-2-carboxylic acid	856256-71-8	95%	1g	$943.0	2023-06-04
Enamine	EN300-1721095-2.5g	4-benzyl-1H-pyrrole-2-carboxylic acid	856256-71-8	95%	2.5g	$1848.0	2023-11-13
Enamine	EN300-1721095-5.0g	4-benzyl-1H-pyrrole-2-carboxylic acid	856256-71-8	95%	5g	$2732.0	2023-06-04
Enamine	EN300-1721095-10.0g	4-benzyl-1H-pyrrole-2-carboxylic acid	856256-71-8	95%	10g	$4052.0	2023-06-04
Enamine	EN300-1721095-1g	4-benzyl-1H-pyrrole-2-carboxylic acid	856256-71-8	95%	1g	$943.0	2023-11-13
Enamine	EN300-1721095-5g	4-benzyl-1H-pyrrole-2-carboxylic acid	856256-71-8	95%	5g	$2732.0	2023-11-13

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